Cas no 1621-56-3 (7-Methoxyisoflavone)

7-Methoxyisoflavone is a synthetic isoflavone derivative known for its potential biological activities. This compound exhibits structural similarities to naturally occurring isoflavones, with the addition of a methoxy group at the 7-position, enhancing its stability and bioavailability. Preliminary research suggests it may interact with estrogen receptors, though its pharmacological profile requires further investigation. Its well-defined chemical structure and high purity make it suitable for research applications, particularly in studying cellular signaling pathways and metabolic effects. The compound is typically supplied as a white to off-white crystalline powder, soluble in organic solvents, and characterized by standard analytical techniques (HPLC, NMR). It is primarily used in academic and industrial research settings.
7-Methoxyisoflavone structure
7-Methoxyisoflavone structure
Product Name:7-Methoxyisoflavone
CAS No:1621-56-3
MF:C16H12O3
MW:252.264684677124
MDL:MFCD00181416
CID:178561
PubChem ID:638006
Update Time:2025-06-07

7-Methoxyisoflavone Chemical and Physical Properties

Names and Identifiers

    • 7-Methoxy-3-phenyl-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one,7-methoxy-3-phenyl-
    • 7-Methoxyisoflavone
    • 3-Phenyl-7-methoxy-4H-1-benzopyran-4-one
    • 7-Methoxy-3-phenyl-4H-1-benzopyran-4-one
    • AURORA 15641
    • HMS1413J15
    • CHEMBL563919
    • FT-0687709
    • HMS2269J15
    • F0196-0030
    • s1323
    • SMR000387026
    • AKOS002183364
    • CS-0040252
    • Oprea1_055125
    • DTXSID00348530
    • SR-01000416961
    • IFLab1_000565
    • AB00129147-15
    • AMY33327
    • CHEBI:12257
    • HY-N6631
    • NCGC00142583-01
    • EU-0036440
    • SR-01000416961-1
    • SR-01000416961-2
    • Q27089390
    • CCG-47937
    • 1621-56-3
    • MFCD00181416
    • MS-23560
    • Cambridge id 5141113
    • F87153
    • InChI=1/C16H12O3/c1-18-12-7-8-13-15(9-12)19-10-14(16(13)17)11-5-3-2-4-6-11/h2-10H,1H
    • 7-methoxy-3-phenylchromen-4-one
    • SCHEMBL762092
    • IECSQLKWZBEUGA-UHFFFAOYSA-N
    • IDI1_008784
    • Z57070681
    • MLS001049012
    • 7-methoxy-3-phenyl-chromen-4-one
    • AC-542/21092023
    • DTXCID30299602
    • AG-669/02979025
    • DB-350839
    • 4H-1-benzopyran-4-one, 7-methoxy-3-phenyl-
    • STK893154
    • MDL： MFCD00181416
    • Inchi： 1S/C16H12O3/c1-18-12-7-8-13-15(9-12)19-10-14(16(13)17)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key： IECSQLKWZBEUGA-UHFFFAOYSA-N
    • SMILES： O1C=C(C2C=CC=CC=2)C(C2C=CC(=CC1=2)OC)=O

Computed Properties

  • Exact Mass: 252.07866
  • Monoisotopic Mass: 252.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.240
  • Melting Point: 156-158 ºC
  • PSA: 35.53

7-Methoxyisoflavone Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

7-Methoxyisoflavone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M268525-10mg
7-Methoxyisoflavone
 1621-56-3
10mg
 $64.00 2023-05-18
TRC
M268525-25mg
7-Methoxyisoflavone
 1621-56-3
25mg
 $92.00 2023-05-18
TRC
M268525-50mg
7-Methoxyisoflavone
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50mg
 $121.00 2023-05-18
TRC
M268525-100mg
7-Methoxyisoflavone
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100mg
 $167.00 2023-05-18
ChemScence
CS-0040252-100mg
7-Methoxyisoflavone
 1621-56-3 99.76%
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 $50.0 2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46938-100mg
7-Methoxyisoflavone
 1621-56-3 98%
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 ￥445.00 2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7327-100 mg
7-Methoxyisoflavone
 1621-56-3 98.00%
100MG
 ￥480.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7327-1 mL * 10 mM (in DMSO)
7-Methoxyisoflavone
 1621-56-3 98.00%
1 mL * 10 mM (in DMSO)
 ￥148.00 2022-04-26
Chemenu
CM129035-1g
7-methoxy-3-phenyl-4H-chromen-4-one
 1621-56-3 95%
1g
 $333 2021-06-09
S e l l e c k ZHONG GUO
S1323-25mg
7-Methoxyisoflavone
 1621-56-3 99.80%
25mg
 ¥810.98 2023-09-16

7-Methoxyisoflavone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1621-56-3)7-Methoxyisoflavone
Order Number:A1001917
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 14:58
Price ($):213.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1621-56-3)7-Methoxyisoflavone
A1001917
Purity:99%
Quantity:1g
Price ($):213.0
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